N-(3-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22ClN3O3S/c1-14(2)10-11-27-22(29)21-20(17-8-3-4-9-18(17)30-21)26-23(27)31-13-19(28)25-16-7-5-6-15(24)12-16/h3-9,12,14H,10-11,13H2,1-2H3,(H,25,28)
• InChI Key: DHHWWCVROQKCLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H22ClN3O3S
• Molecular Weight: 456.0 g/mol

Description

N-(3-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H22ClN3O3S and its molecular weight is 455.96. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Conformation

• Studies have detailed the crystal structures of related compounds, highlighting their folded conformation and the intramolecular interactions stabilizing these conformations. Such analyses are crucial for understanding the molecular basis of their biological activities (Subasri et al., 2016); (Subasri et al., 2017).

Biological Activities and Therapeutic Potential

• The compound and its analogues have been studied for their potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors, showing promise for therapeutic applications in cancer treatment due to their significant inhibitory activities (Gangjee et al., 2008).
• Vibrational spectroscopic analysis using Raman and Fourier transform infrared spectroscopy, supported by computational methods, has been utilized to characterize the molecule, offering insights into its stereo-electronic interactions, stability, and potential antiviral activity (Jenepha Mary et al., 2022).

Synthesis and Chemical Properties

• Research on the synthesis and chemical properties of related compounds highlights methods for intramolecular cyclization, leading to the formation of compounds with potential therapeutic applications. These studies provide a foundation for developing novel compounds with enhanced biological activities (Savchenko et al., 2020).